6-(3-(1-Methyl-4-piperazinylsulfonyl)-1-propoxy)(1,2,4)triazolo(1,5-b)pyridazine

• CAS No.: 152537-80-9
• Molecular Formula: C13H20N6O3S
• Molecular Weight: 340.40 g/mol
• IUPAC Name: 6-[3-(4-methylpiperazin-1-yl)sulfonylpropoxy]-[1,2,4]triazolo[1,5-b]pyridazine
• InChI: InChI=1S/C13H20N6O3S/c1-17-5-7-18(8-6-17)23(20,21)10-2-9-22-13-4-3-12-14-11-15-19(12)16-13/h3-4,11H,2,5-10H2,1H3
• InChI Key: AXMBAQJRNUNDKN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)CCCOC2=NN3C(=NC=N3)C=C2

Description

6-(3-(1-Methyl-4-piperazinylsulfonyl)-1-propoxy)(1,2,4)triazolo(1,5-b)pyridazine is a useful research compound. Its molecular formula is C13H20N6O3S and its molecular weight is 340.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 10 ml of dimethylformamide was suspended 0.21 g of 60% sodium hydride in oil followed by addition of 1.12 g of 3-(1-methyl-4-piperazinylsulfonyl)-1-propanol and the mixture was stirred under reduced pressure at room temperature for 75 minutes. Then, 0.773 g of 6-chloro[1,2,4]triazolo[1,5-b]pyridazine was added and the mixture was further stirred at room temperature for 1.5 hours. Following addition of 40 ml of ice water, the reaction mixture was saturated with sodium chloride. The aqueous layer was extrated with tetrahydrofuran and the extrat was dried over magnesium sulfate. The solvent was then distilled off under reduced pressure and the residue was subjected to silica gel column chromatography, elution being carried out with dichloromethane-methanol (10:1). The fractions containing the desired product were pooled and concentrated to provide 1.032 g of the title compound. m.p. 140°-141° C.